2,3-dimethylphenyl 3-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)propanoate

• IUPAC Name: (2,3-dimethylphenyl) 3-(3,5-dioxo-4-azatetracyclo[5.3.2.02,6.08,10]dodec-11-en-4-yl)propanoate
• InChI: InChI=1S/C22H23NO4/c1-11-4-3-5-17(12(11)2)27-18(24)8-9-23-21(25)19-13-6-7-14(16-10-15(13)16)20(19)22(23)26/h3-7,13-16,19-20H,8-10H2,1-2H3
• InChI Key: LPCKYGOUPHLYKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC(=O)CCN2C(=O)C3C4C=CC(C3C2=O)C5C4C5)C
• Molecular Formula: C22H23NO4
• Molecular Weight: 365.4 g/mol

Description

2,3-dimethylphenyl 3-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)propanoate is a complex organic compound with a unique structure that combines aromatic and cyclic elements

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3-dimethylphenyl 3-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)propanoate typically involves multiple steps, including the formation of the core cyclopropane and isoindole structures, followed by functionalization to introduce the 2,3-dimethylphenyl and propanoate groups. Common synthetic routes may involve:

Cyclopropanation: Formation of the cyclopropane ring using reagents such as diazo compounds and transition metal catalysts.

Isoindole Formation: Construction of the isoindole core through cyclization reactions.

Functionalization: Introduction of the 2,3-dimethylphenyl and propanoate groups via substitution reactions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic routes to maximize yield and minimize costs. This could include the use of continuous flow reactors, advanced catalysts, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

2,3-dimethylphenyl 3-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)propanoate can undergo various chemical reactions, including:

Oxidation: Conversion of functional groups to higher oxidation states using oxidizing agents.

Reduction: Reduction of functional groups to lower oxidation states using reducing agents.

Substitution: Replacement of functional groups with other groups using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes.

Scientific Research Applications

2,3-dimethylphenyl 3-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)propanoate has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2,3-dimethylphenyl 3-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)propanoate involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

2,3-dimethylphenyl derivatives: Compounds with similar aromatic structures.

Cyclopropane derivatives: Compounds with similar cyclic structures.

Isoindole derivatives: Compounds with similar core structures.

Uniqueness

2,3-dimethylphenyl 3-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)propanoate is unique due to its combination of aromatic, cyclopropane, and isoindole elements, which confer distinct chemical and biological properties.